Cas no 2034504-87-3 (2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide)

• Product Name: 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide
• CAS No: 2034504-87-3
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 5553726
• Update Time: 2025-11-06

2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• Inchi： 1S/C12H16N4O3/c1-7-5-8(15-18-7)10-14-9(19-16-10)6-13-11(17)12(2,3)4/h5H,6H2,1-4H3,(H,13,17)
• InChI Key： VNSOLKLPKBNWFB-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2C=C(C)ON=2)N=1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

2,2-Dimethyl-N-{[3-(5-Methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide (CAS No. 2034504-87-3): An Overview

2,2-Dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide (CAS No. 2034504-87-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is composed of a propanamide backbone with a substituted oxadiazole ring. The presence of the oxadiazole moiety imparts significant stability and reactivity to the molecule. The compound has a molecular formula of C₁₄H₁₈N₄O₂ and a molecular weight of approximately 278.31 g/mol. Its physical properties include a white crystalline solid form with a melting point ranging from 160°C to 165°C.

The solubility of this compound in various solvents is an important consideration for its application in pharmaceutical formulations. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol but is relatively insoluble in non-polar solvents like hexane and toluene. This solubility profile makes it suitable for use in aqueous solutions and organic solvent-based systems.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with an appropriate amine to form the final product.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy input from microwave radiation to accelerate the formation of the oxadiazole ring and subsequent amide bond formation.

Biological Activity and Applications

2,2-Dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, this compound has shown promise as an anti-cancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of NF-kB and MAPK signaling pathways in human breast cancer cells.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2,2-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-y l]methyl}propanamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases and certain types of cancer. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential as a combination therapy with existing drugs. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale clinical trials.

Conclusion

In conclusion, 2,2-dimethyl-N-{[3-(5-methyl -1 , 2 - o x az ol - 3 - y l ) - 1 , 2 , 4 - o x ad ia zo l - 5 - y l ] m eth y l } pr op an am ide (CAS No. 2034504 -87 -3) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive molecule for further investigation and potential clinical application.